7-Methyl-4-octanone
Overview
Description
7-Methyl-4-octanone , also known as methyl heptyl ketone , is an organic compound with the chemical formula C~9~H~18~O . It belongs to the class of ketones and is characterized by its fruity odor. This compound is used in various applications, including perfumery and flavoring agents .
Molecular Structure Analysis
The molecular structure of 7-Methyl-4-octanone consists of a nine-carbon alkyl chain with a ketone functional group at the fourth carbon position. The compound exhibits a linear structure, and its IUPAC name reflects this arrangement .
Scientific Research Applications
Synthesis and Chemical Interactions
- Synthesis of Chemical Compounds : 7-Methyl-4-octanone and its derivatives have been utilized in the synthesis of various chemical compounds. For instance, 7, 7-Dimethyl-5-(2-propenyl)tricyclo[3.3.0.02, 8]octan-3-one, a derivative, is prepared from 4, 4-di-methyl-2-cyclopentenone, demonstrating the compound's role in complex chemical syntheses (Imanishi et al., 1988).
Biological and Environmental Applications
- Alarm Pheromones in Insects : Certain methyl ketones, closely related to 7-Methyl-4-octanone, are significant in the biological realm, particularly as alarm pheromones in ants. For example, (S)-6-Methyl-3-octanone, a component of Grematogaster ants' alarm pheromone, was synthesized for studies in entomology (Zhou et al., 2010).
Material Science and Organic Chemistry
- Material Science Innovations : In material science, derivatives of 7-Methyl-4-octanone have been used in the development of new materials. For instance, the synthesis of organic and water-soluble Poly(1,4-phenylenevinylenes) containing carboxyl groups, where the derivatives play a critical role in the polymerization process, showcases its applicability in advanced material development (Wagaman & Grubbs, 1997).
Pest Control and Environmental Safety
- Alternative to Synthetic Fumigants : Methyl ketones, including compounds similar to 7-Methyl-4-octanone, are explored as alternatives to traditional synthetic fumigants in pest control due to their natural occurrence and lower toxicity. Research into n-aliphatic methyl ketones demonstrates their potential in this area (Zhu et al., 2018).
properties
IUPAC Name |
7-methyloctan-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O/c1-4-5-9(10)7-6-8(2)3/h8H,4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUTSLBALKVVBQM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)CCC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20174919 |
Source
|
| Record name | 7-Methyl-4-octanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20174919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methyl-4-octanone | |
CAS RN |
20809-46-5 |
Source
|
| Record name | 7-Methyl-4-octanone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020809465 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7-Methyl-4-octanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20174919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-METHYL-4-OCTANONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FEV9GYV2W4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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